Cas no 103576-23-4 (2-Pentanol, 4-methylbenzenesulfonate, (S)-)

2-Pentanol, 4-methylbenzenesulfonate, (S)- structure
103576-23-4 structure
Product Name:2-Pentanol, 4-methylbenzenesulfonate, (S)-
CAS No:103576-23-4
MF:C12H18O3S
MW:242.334522724152
CID:1137874
Update Time:2024-07-27

2-Pentanol, 4-methylbenzenesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 4-methylbenzenesulfonate, (S)-
    • 2-Pentanol, 4-methylbenzenesulfonate, (2S)- (9CI)
    • Inchi: 1S/C12H18O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h6-9,11H,4-5H2,1-3H3/t11-/m0/s1
    • InChI Key: HQSHAZLGVDYADJ-NSHDSACASA-N
    • SMILES: C[C@H](OS(C1=CC=C(C)C=C1)(=O)=O)CCC

Computed Properties

  • Exact Mass: 260.1083

Experimental Properties

  • PSA: 74.6
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